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Compound of Interest

4-Bromo-2-methoxy-6-
Compound Name:
methylphenol

cat. No.: B1338921

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 4-Bromo-2-methoxy-6-methylphenol, a compound that requires careful handling
due to its hazardous properties.

Key Safety and Hazard Information

4-Bromo-2-methoxy-6-methylphenol is classified as a hazardous substance. It is known to
cause skin and eye irritation and may cause respiratory irritation.[1][2] It is also harmful if

swallowed and presents a hazard to aquatic life with long-lasting effects.[1][3] Therefore, it is
imperative that this chemical waste is managed responsibly from generation to final disposal.
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Property Value Source(s)
CAS Number 7368-78-7 [1]
Molecular Formula CsHoBrO:z

Skin Irritant 2, Eye Irritant 2,
Hazard Classifications Specific Target Organ Toxicity [11[2]
(Single Exposure) 3

Signal Word Warning [1][2]

Hazard Statements H315, H319, H335 [1][2]

Chemical-resistant gloves,
safety goggles or face shield,

Personal Protective Equipment
lab coat, NIOSH-approved [1]

(PPE) : : -
respirator (if dust generation is
a risk)

Disposal Classification Hazardous Waste [1]

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol outlines the mandatory steps for the safe disposal of 4-Bromo-2-
methoxy-6-methylphenol. This procedure is designed to minimize exposure risks and ensure
regulatory compliance.

1. Waste ldentification and Segregation:

» All waste containing 4-Bromo-2-methoxy-6-methylphenol must be classified as hazardous
waste.[1]

 Itis crucial to segregate this waste stream from other laboratory waste, especially from
incompatible materials, to prevent hazardous reactions.[1]

» Do not mix halogenated phenol waste with non-halogenated solvent waste.[4]

2. Personal Protective Equipment (PPE):
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Before handling the waste, ensure you are wearing the appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[1]

If there is a risk of dust generation, a NIOSH-approved respirator is required.[1]

Always handle the chemical in a well-ventilated area or a chemical fume hood.[5]

. Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting 4-Bromo-2-
methoxy-6-methylphenol waste.[1] The container must have a secure, tight-fitting lid.[1]

The original product container, if in good condition, can be used for waste accumulation.[1]

For liquid waste, leave at least 5% of the container volume as headspace to allow for
expansion.[6]

. Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "4-Bromo-2-methoxy-6-methylphenol”.[1]

Ensure the hazardous waste label is fully filled out, including the contents and associated
hazards.[5]

. Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA).[4]

The SAA must be provided with secondary containment to capture any potential leaks.[4]

Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents, bases, acid anhydrides, and acid chlorides.[7]

. Disposal:

Waste containing 4-Bromo-2-methoxy-6-methylphenol must be disposed of through a
licensed professional waste disposal service.[8]
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e Do not discharge any 4-Bromo-2-methoxy-6-methylphenol waste down the sink drain.[5]

[8]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
hazardous waste pickup.[5]

e Provide the disposal contractor with a copy of the Safety Data Sheet (SDS) for 4-Bromo-2-
methoxy-6-methylphenol.[1]

7. Spill Management:

 In the event of a spill, evacuate personnel from the immediate area.

o Wear appropriate PPE before attempting to clean the spill.

o Contain the spill using an inert absorbent material like sand or vermiculite.

o Carefully collect the absorbed material and place it in a labeled hazardous waste container.

[8]

o Decontaminate the spill area with soap and water, collecting all cleaning materials as
hazardous waste.[1]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 4-Bromo-2-
methoxy-6-methylphenol.
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Caption: Disposal workflow for 4-Bromo-2-methoxy-6-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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